Cas no 3554-12-9 (Carbonothioic acid, O,S-diethyl ester)

• Product Name: Carbonothioic acid, O,S-diethyl ester
• CAS No: 3554-12-9
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• CID: 3948485
• PubChem ID: 480037
• Update Time: 2025-04-22

Carbonothioic acid, O,S-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonothioic acid, O,S-diethyl ester
• Carbonic acid, thio-, O,S-diethyl ester
• Thiocarbonic acid, O,S-diethyl ester
• ethyl ethylsulfanylformate
• o,s-diethyl thiocarbonate
• SCHEMBL3286933
• 3554-12-9
• WTA77KQF46
• Q27292820
• UNII-WTA77KQF46

• Inchi： 1S/C5H10O2S/c1-3-7-5(6)8-4-2/h3-4H2,1-2H3
• InChI Key： HXNHJWLEAMYJJI-UHFFFAOYSA-N
• SMILES： C(SCC)(=O)OCC

Computed Properties

• Exact Mass: 134.04015073Da
• Monoisotopic Mass: 134.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Monothioacetals